3/'-O-((6-(2-nitro-4-azidophenylamino)hexyl)carbamoyl)quercitrin
3/'-O-((6-(2-nitro-4-azidophenylamino)hexyl)carbamoyl)quercitrin
Brand Name:
Vulcanchem
CAS No.:
104317-56-8
VCID:
VC0026819
InChI:
InChI=1S/C34H36N6O14/c1-16-27(45)31(54-34(48)37-11-5-3-2-4-10-36-20-8-7-18(38-39-35)13-21(20)40(49)50)29(47)33(51-16)53-32-28(46)26-24(44)14-19(41)15-25(26)52-30(32)17-6-9-22(42)23(43)12-17/h6-9,12-16,27,29,31,33,36,41-45,47H,2-5,10-11H2,1H3,(H,37,48)/t16-,27-,29+,31+,33-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)OC(=O)NCCCCCCNC5=C(C=C(C=C5)N=[N+]=[N-])[N+](=O)[O-])O
Molecular Formula:
C34H36N6O14
Molecular Weight:
752.7 g/mol
3/'-O-((6-(2-nitro-4-azidophenylamino)hexyl)carbamoyl)quercitrin
CAS No.: 104317-56-8
Main Products
VCID: VC0026819
Molecular Formula: C34H36N6O14
Molecular Weight: 752.7 g/mol
| CAS No. | 104317-56-8 |
|---|---|
| Product Name | 3/'-O-((6-(2-nitro-4-azidophenylamino)hexyl)carbamoyl)quercitrin |
| Molecular Formula | C34H36N6O14 |
| Molecular Weight | 752.7 g/mol |
| IUPAC Name | [(2S,3R,4R,5S,6S)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-3,5-dihydroxy-6-methyloxan-4-yl] N-[6-(4-azido-2-nitroanilino)hexyl]carbamate |
| Standard InChI | InChI=1S/C34H36N6O14/c1-16-27(45)31(54-34(48)37-11-5-3-2-4-10-36-20-8-7-18(38-39-35)13-21(20)40(49)50)29(47)33(51-16)53-32-28(46)26-24(44)14-19(41)15-25(26)52-30(32)17-6-9-22(42)23(43)12-17/h6-9,12-16,27,29,31,33,36,41-45,47H,2-5,10-11H2,1H3,(H,37,48)/t16-,27-,29+,31+,33-/m0/s1 |
| Standard InChIKey | MAFQLFXYRRRMIN-MVCXYAEVSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)OC(=O)NCCCCCCNC5=C(C=C(C=C5)N=[N+]=[N-])[N+](=O)[O-])O |
| SMILES | CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)OC(=O)NCCCCCCNC5=C(C=C(C=C5)N=[N+]=[N-])[N+](=O)[O-])O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)OC(=O)NCCCCCCNC5=C(C=C(C=C5)N=[N+]=[N-])[N+](=O)[O-])O |
| Synonyms | 3'-O-((6-(2-nitro-4-azidophenylamino)hexyl)carbamoyl)quercitrin N-(2-nitro-4-azidophenyl)hexamethylenediamine-N'-(3'-O-quercitrin) NAP-HEX-Q |
| PubChem Compound | 5487149 |
| Last Modified | Nov 11 2021 |
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